Cas no 149554-03-0 (tert-Butyl (4-Oxopiperidin-1-Yl)acetate)

• Product Name: tert-Butyl (4-Oxopiperidin-1-Yl)acetate
• CAS No: 149554-03-0
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD07371646
• CID: 104525
• PubChem ID: 53407149
• Update Time: 2025-05-20

tert-Butyl (4-Oxopiperidin-1-Yl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(4-oxopiperidin-1-yl)acetate
• 1-(tert-Butoxycarbonylmethyl)-4-piperidinone
• 1-Piperidineaceticacid, 4-oxo-, 1,1-dimethylethyl ester
• 1,1-Dimethylethyl 4-oxo-1-piperidineacetate
• tert-Butyl (piperidin-4-one-1-yl)-acetate
• Tert-butyl 4-oxo-1-piperidineacetate
• tert-Butyl4-oxopiperidine-1-acetate
• tert-Butyl (4-oxopiperidin-1-yl)acetate
• AK112105
• 1-Piperidineacetic acid, 4-oxo-, 1,1-dimethylethyl ester
• 7460AA
• OR305345
• AX8027586
• A808918
• tert-butyl 2-(4-oxidanylidenepiperidin-1-yl)ethanoate
• 2
• ZFA55403
• F18396
• tert-Butyl2-(4-oxopiperidin-1-yl)acetate
• tert-butyl 2-(4-oxo-1-piperidyl)acetate
• 149554-03-0
• FT-0751362
• SCHEMBL7347272
• AKOS016009388
• MFCD07371646
• CS-0154830
• A1-06340
• AS-70092
• DTXSID10695800
• SB33774
• DB-063815
• tert-Butyl (4-Oxopiperidin-1-Yl)acetate

• MDL： MFCD07371646
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)8-12-6-4-9(13)5-7-12/h4-8H2,1-3H3
• InChI Key： SBVOSDPEDKERMR-UHFFFAOYSA-N
• SMILES： O(C(CN1CCC(CC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.13600
• Monoisotopic Mass: 213.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.6
• XLogP3: 0.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 308.1±27.0 °C at 760 mmHg
• Flash Point: 140.1±23.7 °C
• PSA: 46.61000
• LogP: 0.93090
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-Butyl (4-Oxopiperidin-1-Yl)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl (4-Oxopiperidin-1-Yl)acetate

Comprehensive Overview of tert-Butyl (4-Oxopiperidin-1-Yl)acetate (CAS No. 149554-03-0)

tert-Butyl (4-Oxopiperidin-1-Yl)acetate (CAS No. 149554-03-0) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound, characterized by its piperidine backbone and ester functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structure, featuring a 4-oxopiperidin-1-yl moiety, makes it valuable for constructing complex heterocycles, which are pivotal in drug discovery and development.

In recent years, the demand for tert-Butyl (4-Oxopiperidin-1-Yl)acetate has surged due to its role in the synthesis of small-molecule inhibitors and protease inhibitors. Researchers are particularly interested in its application for designing kinase-targeting drugs, a hot topic in oncology and neurodegenerative disease research. The compound’s tert-butyl ester group enhances its stability, making it suitable for multi-step synthetic routes, a feature highly sought after in medicinal chemistry.

One of the trending discussions in the scientific community revolves around the optimization of piperidine derivatives for improved pharmacokinetic properties. tert-Butyl (4-Oxopiperidin-1-Yl)acetate is often highlighted in these debates due to its balanced lipophilicity and reactivity. For instance, its incorporation into peptidomimetics has shown promise in enhancing drug bioavailability, a critical factor addressed in AI-driven drug design platforms.

From an industrial perspective, the scalability of tert-Butyl (4-Oxopiperidin-1-Yl)acetate synthesis is a key focus. Manufacturers are investing in green chemistry approaches to reduce waste and improve yield, aligning with global sustainability goals. This aligns with frequent searches like "eco-friendly synthesis of piperidine derivatives" and "cost-effective pharmaceutical intermediates," reflecting market priorities.

Analytical techniques such as HPLC and NMR are routinely employed to verify the purity of tert-Butyl (4-Oxopiperidin-1-Yl)acetate, ensuring compliance with stringent regulatory standards. Its spectral data (e.g., 1H-NMR peaks at δ 1.48 ppm for tert-butyl) is well-documented, facilitating its identification in quality control workflows.

In summary, tert-Butyl (4-Oxopiperidin-1-Yl)acetate (CAS No. 149554-03-0) bridges fundamental research and industrial applications, driven by its structural adaptability and relevance to cutting-edge therapeutic areas. Its integration into high-throughput screening libraries and combinatorial chemistry further underscores its enduring significance in modern science.